Cas no 96227-40-6 (Benzoyl chloride,3-methoxy-5-methyl-)

Benzoyl chloride,3-methoxy-5-methyl- structure

96227-40-6 structure

Product Name:Benzoyl chloride,3-methoxy-5-methyl-

CAS No:96227-40-6

MF:C₉H₉ClO₂

MW:184.619561910629

CID:800145

PubChem ID:15624609

Update Time:2025-04-19

Benzoyl chloride,3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzoyl chloride,3-methoxy-5-methyl-
- 3-Methoxy-5-methylbenzoyl chloride
- Benzoyl chloride, 3-methoxy-5-methyl- (9CI)
- SCHEMBL985849
- 96227-40-6
- 3-METHOXY-5-METHYL-BENZOYL CHLORIDE
- DTXSID30575973
- MDL： MFCD13174058
- Inchi： 1S/C9H9ClO2/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3
- InChI Key： UCYXTQNNWZAHTN-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C=C(C)C=1)OC)=O

Computed Properties

Exact Mass: 184.0291072g/mol
Monoisotopic Mass: 184.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

Benzoyl chloride,3-methoxy-5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010004274-1g	3-Methoxy-5-methylbenzoyl chloride	96227-40-6	97%	1g	$1564.50	2023-08-31

Benzoyl chloride,3-methoxy-5-methyl- Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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